Cas no 104772-00-1 (1,5-Pentanediamine,N,N'-di-4-quinolinyl- (9CI))

• Product name: 1,5-Pentanediamine,N,N'-di-4-quinolinyl- (9CI)
• CAS No: 104772-00-1
• MF: C₂₃H₂₄N₄
• MW: 356.46346
• CID: 226025
• PubChem ID: 184407

1,5-Pentanediamine,N,N'-di-4-quinolinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediamine,N,N'-di-4-quinolinyl- (9CI)
• SCHEMBL18290254
• N,N'-(Pentane-1,5-diyl)di(quinolin-4(1H)-imine)
• DTXSID30909198
• 104772-00-1
• 1,5-Pentanediamine, N,N-di-4-quinolinyl-

• Inchi： InChI=1S/C23H24N4/c1(6-14-24-22-12-16-26-20-10-4-2-8-18(20)22)7-15-25-23-13-17-27-21-11-5-3-9-19(21)23/h2-5,8-13,16-17H,1,6-7,14-15H2,(H,24,26)(H,25,27)
• InChI Key： WTEQYWCGKHXBEZ-UHFFFAOYSA-N
• SMILES： C(CCNC1=CC=NC2=CC=CC=C12)CCNC1=CC=NC2=CC=CC=C12

Computed Properties

• Exact Mass: 356.20032
• Monoisotopic Mass: 356.200097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 5.2

Experimental Properties

• Density: 1.214
• Boiling Point: 610.3°C at 760 mmHg
• Flash Point: 322.9°C
• Refractive Index: 1.716
• PSA: 49.84